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Compound of Interest

Compound Name: NSC636819

Cat. No.: B1680235

An In-depth Examination of the Chemical Structure, Properties, and Biological Activity of the
KDM4A/KDM4B Inhibitor

Abstract

NSC636819 is a potent and selective small molecule inhibitor of the histone lysine
demethylases KDM4A and KDM4B. These enzymes are epigenetic regulators implicated in the
progression of various cancers, most notably prostate cancer, through their coactivation of the
androgen receptor (AR) signaling pathway. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and biological activity of
NSC636819. Detailed information on its mechanism of action, including its role in the inhibition
of the KDM4A/B-AR axis and the induction of apoptosis, is presented. This document is
intended to serve as a valuable resource for researchers, scientists, and drug development
professionals working in the fields of oncology, epigenetics, and medicinal chemistry.

Chemical Structure and Properties

NSC636819, also known as 1,5-Bis[(1E)-2-(3,4-dichlorophenyl)ethenyl]-2,4-dinitrobenzene, is
a dinitrobenzene derivative with a symmetrical structure. The core of the molecule is a
dinitrophenylene ring, which is substituted with two (E)-2-(3,4-dichlorophenyl)ethenyl groups.

Chemical Identifiers
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Identifier Value

4,4'-((1E,1'E)-(4,6-dinitro-1,3-
IUPAC Name phenylene)bis(ethene-2,1-diyl))bis(1,2-

dichlorobenzene)[1]

CIC1=C(CI)C=C(/C=C/C2=C(--INVALID-LINK--
=0)C=C(--INVALID-LINK--

SMILES
=0)C(/C=C/C3=CC(Cl)=C(Cl)C=C3)=C2)C=C1|
2]

InChiKey YYZPXBXVBQSBDG-IJIVKGSJISA-N[1]

CAS Number 1618672-71-1[1][2]

Physicochemical Properties

Property Value Reference
Molecular Formula C22H12CI4N204
Molecular Weight 510.15 g/mol
Appearance Yellow to orange solid powder
Purity >97% (HPLC)
N Soluble in DMSO (up to 10
Solubility
mM)
Store at -20°C forup to 3
Storage (Solid) years or at 4°C for up to 2
years.
Store at -80°C for up to 6
Storage (In Solvent) months or at -20°C for up to 1

month.

Biological Activity and Mechanism of Action

NSC636819 is a competitive and selective inhibitor of the Jumonji C (JmjC) domain-containing
histone lysine demethylases KDM4A and KDM4B. These enzymes are responsible for
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removing methyl groups from histone H3 at lysine 9 (H3K9me3/2), a modification associated
with transcriptional repression. By inhibiting KDM4A and KDM4B, NSC636819 |leads to an
increase in global H3K9me3 levels, resulting in the epigenetic silencing of target genes.

Inhibition of KDM4A and KDM4B

NSC636819 exhibits potent inhibitory activity against KDM4A and KDM4B.

Parameter Value
KDMA4A IC50 ~6.4 UM
KDM4B IC50 ~9.3 uM
KDM4A Ki 5.5 uM
KDM4B Ki 3.0 uM

Signaling Pathways

In prostate cancer, KDM4A and KDM4B act as coactivators of the androgen receptor (AR), a
key driver of tumor growth and survival. KDM4A/B demethylate H3K9me3 at the promoter
regions of AR target genes, leading to their transcriptional activation. NSC636819 disrupts this
process by inhibiting KDM4A/B, which in turn suppresses the AR transcriptional network and
inhibits the growth of prostate cancer cells.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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